Cas no 64380-49-0 (Ethanedione, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)-)

Ethanedione, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)- structure
64380-49-0 structure
Product Name:Ethanedione, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
CAS No:64380-49-0
MF:C22H12Cl2O4
MW:411.23428440094
CID:423898
PubChem ID:71379948
Update Time:2025-04-19

Ethanedione, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chlorophenyl)-2-[4-[2-(4-chlorophenyl)-2-oxoacetyl]phenyl]ethane-1,2-dione
    • 64380-49-0
    • 1,1'-(1,4-Phenylene)bis[(4-chlorophenyl)ethane-1,2-dionato]
    • DTXSID80802483
    • Ethanedione, 1,1'-(1,4-phenylene)bis[2-(4-chlorophenyl)-
    • Inchi: 1S/C22H12Cl2O4/c23-17-9-5-15(6-10-17)21(27)19(25)13-1-2-14(4-3-13)20(26)22(28)16-7-11-18(24)12-8-16/h1-12H
    • InChI Key: LGDHUIPVAHPYMK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(C1C=CC(C(C(C2C=CC(=CC=2)Cl)=O)=O)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 410.01136
  • Monoisotopic Mass: 410.0112642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • PSA: 68.28
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